Cas no 105908-32-5 (2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester)
105908-32-5 structure
Product Name:2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
CAS No:105908-32-5
MF:C12H13NO2
MW:203.237123250961
CID:1097703
PubChem ID:15497745
Update Time:2025-04-20
2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
- methyl 2,3-dimethyl-1H-indole-7-carboxylate
- 1H-Indole-7-carboxylic acid, 2,3-dimethyl-, methyl ester
- 2,3-Dimethyl-indol-7-carbonsaeure-methylester
- 2,3-dimethyl-indole-7-carboxylic acid methyl ester
- AGN-PC-00PGAE
- CTK0G4403
- methyl 2,3-dimethylindole-7-carboxylate
- SureCN6686573
- 105908-32-5
- DTXSID70573337
- SCHEMBL6686573
-
- Inchi: 1S/C12H13NO2/c1-7-8(2)13-11-9(7)5-4-6-10(11)12(14)15-3/h4-6,13H,1-3H3
- InChI Key: MEAFOSOHLAHXTB-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC2C(C)=C(C)NC=21)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- PSA: 42.09
2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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